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Compound of Interest

Compound Name: Tributoxy(phenyl)silane

CAS No.: 10581-02-9

Cat. No.: B3045377

Get Quote

CAS Number: 10581-02-9 Chemical Formula:

Molecular Weight: 324.53 g/mol Synonyms: Phenyltributoxysilane; Silane, tributoxyphenyl-[1][2]

Part 1: Executive Technical Summary
Tributoxy(phenyl)silane is an organosilane characterized by a central silicon atom bonded to

a phenyl group and three hydrolyzable butoxy groups. Unlike its lighter analogs

(methoxy/ethoxy silanes), the steric bulk of the tributoxy group significantly alters its hydrolysis

kinetics and toxicological profile.

The Core Hazard Mechanism: The primary safety concern is not the parent molecule in its

pristine state, but its hydrolysis products. Upon contact with moisture (atmospheric or mucosal),

the molecule cleaves to release 1-Butanol and Phenylsilanetriol (which rapidly oligomerizes).

Risk Driver: The release of 1-Butanol (n-Butanol) introduces a risk of Serious Eye Damage

(Category 1) and Central Nervous System (CNS) depression, distinct from the ethanol

release of standard silanes.
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Kinetic Factor: Hydrolysis is slower than Phenyltrimethoxysilane due to steric hindrance,

leading to a "delayed onset" hazard profile that can deceive handlers into complacency.

Part 2: Physicochemical & Hazard Profile
Hydrolysis & Hazard Cascade
The safety profile is dynamic. The moment the container is opened, the "Dry" hazard profile

shifts toward the "Wet" profile.

Reaction:

: Unstable; condenses to silicone resins (low toxicity).

(1-Butanol): The primary toxicological vector.[3]

DOT Visualization: The Hydrolysis Hazard Cascade
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Figure 1: Mechanistic pathway showing the conversion of the parent silane into its

toxicologically active components.

GHS Hazard Identification (Derived & Read-Across)
Due to limited direct testing on CAS 10581-02-9, the following classification is scientifically

derived from the Structure-Activity Relationship (SAR) of the phenylsilane core and the 1-

butanol leaving group.
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Hazard Class GHS Category H-Code
Mechanistic
Justification

Eye Damage/Irritation Category 1 H318

Critical: Hydrolysis

releases 1-Butanol, a

known severe eye

irritant (unlike

ethanol's Cat 2A).

Skin

Corrosion/Irritation
Category 2 H315

Solvent action of the

parent silane defats

skin; butanol

exacerbates irritation.

Flammable Liquids Category 4 H227

High MW implies high

Flash Point (>93°C),

but hydrolysis

releases flammable

butanol (FP 35°C).

STOT - Single

Exposure
Category 3 H335/H336

Respiratory irritation

and drowsiness (n-

butanol effect).[3][4][5]

Acute Toxicity (Oral) Category 4 H302

Harmful if swallowed

(based on

phenylsilane analog

data).[4][5]

Critical Note: While the parent silane has a high flash point, waste containers may accumulate

hydrolyzed 1-butanol, creating a hidden flammability hazard (Flash Point ~35°C) in "non-

flammable" waste streams.
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Part 3: Self-Validating Safety Protocols
PPE Selection Logic
Standard latex gloves are insufficient due to the organic solvent nature of the silane and the

permeation potential of butanol.

Primary Barrier: Nitrile Rubber (Minimum thickness: 0.11 mm).

Validation: 1-Butanol breakthrough time > 480 mins.

Secondary Barrier (Spills): Silver Shield / 4H laminate gloves.

Eye Protection: Chemical Splash Goggles are mandatory. Safety glasses are inadequate

due to the H318 (irreversible eye damage) risk from hydrolysis.

Storage & Stability Protocol
Atmosphere: Store under dry nitrogen or argon.

Cap Integrity: Use Teflon-lined caps. Do not use standard polyethylene liners which may

swell.

Incompatibility: Segregate from strong oxidizers and water/protic solvents.

Self-Validation Check: Inspect the liquid for cloudiness or gel formation. Cloudiness indicates

hydrolysis (resin formation) and the presence of free butanol.

Spill Response Workflow (The "Loop" System)
This protocol uses a feedback loop to ensure total neutralization before disposal.

DOT Visualization: Emergency Response Logic
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Figure 2: Iterative spill response ensuring complete hydrolysis and neutralization.

Detailed Protocol:

Isolate: Remove ignition sources immediately. The hydrolysis product (butanol) is flammable.
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Absorb: Use inert material (vermiculite/sand). Do not use combustible materials like sawdust.

Deactivate: Treat the absorbed spill with a 5% aqueous sodium carbonate solution. This

forces the hydrolysis to completion in a controlled manner, converting the reactive silane into

inert silicone solids and butanol.

Disposal: Package the waste as Flammable Solid (due to absorbed butanol).

Part 4: First Aid (Mechanistic Rationale)
Exposure Route Immediate Action Scientific Rationale

Eye Contact
Rinse for 15+ mins

immediately. Lift eyelids.

Critical: The silane hydrolyzes

on the moist eye surface,

releasing butanol and

acid/base catalysts. Immediate

dilution is vital to prevent

corneal opacity (H318).

Skin Contact

Wash with soap and water.[6]

Remove contaminated

clothing.[3][5][7][8]

Lipophilic nature allows the

silane to penetrate the stratum

corneum; butanol release

causes dermatitis.

Inhalation
Move to fresh air.[5][6][9]

Monitor for CNS depression.

Vapors contain n-butanol. If

drowsiness occurs, oxygen

may be required.

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Vomiting risks aspiration of the

foaming silane/alcohol mixture

into the lungs (Chemical

Pneumonitis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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